Cas no 1260607-59-7 ((S)-1-(4-Cyanophenyl)piperidine-3-carboxylic acid)

• Product Name: (S)-1-(4-Cyanophenyl)piperidine-3-carboxylic acid
• CAS No: 1260607-59-7
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• MDL: MFCD11041793
• CID: 5303498
• Update Time: 2025-06-15

(S)-1-(4-Cyanophenyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-Cyanophenyl)piperidine-3-carboxylic acid
• 3-Piperidinecarboxylic acid, 1-(4-cyanophenyl)-, (3S)-

• MDL： MFCD11041793
• Inchi： 1S/C13H14N2O2/c14-8-10-3-5-12(6-4-10)15-7-1-2-11(9-15)13(16)17/h3-6,11H,1-2,7,9H2,(H,16,17)/t11-/m0/s1
• InChI Key： SFCZUCPTDYRUIK-NSHDSACASA-N
• SMILES： N1(C2=CC=C(C#N)C=C2)CCC[C@H](C(O)=O)C1

Additional information on (S)-1-(4-Cyanophenyl)piperidine-3-carboxylic acid

Comprehensive Overview of (S)-1-(4-Cyanophenyl)piperidine-3-carboxylic acid (CAS No. 1260607-59-7)

(S)-1-(4-Cyanophenyl)piperidine-3-carboxylic acid (CAS No. 1260607-59-7) is a chiral piperidine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its 4-cyanophenyl substitution and carboxylic acid functionality, has garnered attention for its role in drug discovery, particularly in modulating enzyme activity and receptor binding. Its stereospecific configuration (S-enantiomer) enhances its selectivity, making it a valuable scaffold for designing targeted therapies.

In recent years, the demand for chiral building blocks like (S)-1-(4-Cyanophenyl)piperidine-3-carboxylic acid has surged due to their applications in asymmetric synthesis and medicinal chemistry. Researchers frequently search for "piperidine derivatives in drug design" or "cyanophenyl compounds for CNS targets," reflecting the compound's relevance in central nervous system (CNS) drug development. Its structural versatility allows for modifications to improve pharmacokinetic properties, such as bioavailability and metabolic stability.

The compound's CAS No. 1260607-59-7 is often associated with queries like "synthesis of (S)-piperidine-3-carboxylic acid derivatives" or "applications of chiral cyanophenyl compounds," highlighting its synthetic and functional appeal. Analytical techniques like HPLC and NMR are critical for verifying its purity and enantiomeric excess, ensuring reproducibility in research. Additionally, its hydrogen-bonding capacity and lipophilic balance make it suitable for fragment-based drug discovery.

From an industrial perspective, (S)-1-(4-Cyanophenyl)piperidine-3-carboxylic acid aligns with trends in green chemistry, as researchers explore solvent-free or catalytic methods for its synthesis. Searches for "sustainable synthesis of chiral intermediates" underscore this shift. The compound's low toxicity profile further supports its use in preclinical studies, addressing safety concerns early in drug development pipelines.

In summary, (S)-1-(4-Cyanophenyl)piperidine-3-carboxylic acid (CAS No. 1260607-59-7) exemplifies the intersection of chirality, functionality, and drug-like properties. Its adaptability to diverse research needs—from neurological disorders to catalysis—positions it as a compound of enduring scientific interest.